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Commercial Availability and Specifications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methylzinc chloride

CAS No.: 5158-46-3

Cat. No.: S6642848

Methylzinc chloride is commercially available as a standardized solution, which is the most convenient

form for laboratory use. The table below summarizes typical specifications:

Parameter Specification

Concentration 2.0 M in Tetrahydrofuran (THF) [1]

CAS of Solution 5158-46-3 (CH3ClZn), 109-99-9 (THF) [1]

Flash Point -17°C to -18°C (-18°F) [1] [2] [3]

Packaging AcroSeal glass bottle (e.g., 50 mL) to protect from air and moisture [1]

Safety and Handling Protocols

Methylzinc chloride poses significant hazards and requires strict safety measures, as outlined in its hazard

statements and precautionary codes [1] [2].
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Methylzinc Chloride

Signal: Danger

H314: Causes severe H318: Causes serious H335: May cause
skin burns & eye damage eye damage respiratory irritation

H225: Highly flammable
liquid & vapour

Precaution

Y

P280, P310
A4

[PZIO: Keep away fromj P305+P351+P338: IF IN EYESj [PZGI: Avoid breathingj P280: Wear protectivej [PBIO: Immediately callj

heat/sparks/open flames Rinse cautiously with water dust/fume/gas/mist gloves/eye protection poison center/doctor

Click to download full resolution via product page

Handling methylzinc chloride requires strict adherence to safety measures due to its multiple hazards,

including flammability and severe skin/eye damage [1].

Practical Handling Guide for Laboratory Use

¢ Use Inert Atmosphere: All operations should be conducted under an inert atmosphere, such as
nitrogen or argon, using Schlenk-line or glovebox techniques [4].

¢ Personal Protective Equipment (PPE): Wear suitable protective gloves, eye protection, and face
protection as stipulated by precautionary statement P280 [1].

e Storage: Store in a cool, well-ventilated place, in a tightly closed container made of glass. The
original AcroSeal packaging is designed for this purpose. Keep away from any sources of ignition [1]

2.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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